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Compound of Interest

Compound Name: cis-2-Pentene

Cat. No.: B165939 Get Quote

Introduction

cis-2-Pentene (CAS No: 627-20-3; EC No: 210-988-7) is a highly flammable, colorless liquid

with a characteristic hydrocarbon-like odor.[1][2] It is primarily used in organic synthesis and as

a polymerization inhibitor.[1][2][3] Due to its hazardous properties, a thorough understanding of

its safety profile is critical for researchers, scientists, and professionals in drug development

who may handle this substance. This guide provides an in-depth overview of the material

safety data for cis-2-Pentene, consolidating quantitative data and outlining procedural

workflows for safe handling and emergency response.

Hazard Identification
cis-2-Pentene is classified as a hazardous substance under the Globally Harmonized System

(GHS).[4] The primary hazards are associated with its extreme flammability and the potential

for serious health effects upon exposure.

GHS Classification:

Flammable Liquids, Category 2 (H225: Highly flammable liquid and vapour)[4][5]

Aspiration Hazard, Category 1 (H304: May be fatal if swallowed and enters airways)[5][6]

[7]

Skin Irritation, Category 2 (H315: Causes skin irritation)[5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b165939?utm_src=pdf-interest
https://www.benchchem.com/product/b165939?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0769413.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0769413_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0769413.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0769413_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/cis-2-PENTENE
https://www.benchchem.com/product/b165939?utm_src=pdf-body
https://www.benchchem.com/product/b165939?utm_src=pdf-body
https://fr.cpachem.com/msds?num=SB15741&dnl=sd_-_cis-2-Pentene_%5BCAS_627-20-3%5D_%28SB15741%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB15741&dnl=sd_-_cis-2-Pentene_%5BCAS_627-20-3%5D_%28SB15741%29_%28EU%29.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/143766?context=
https://www.sigmaaldrich.com/HK/zh/product/aldrich/143766?context=
https://dept.harpercollege.edu/chemistry/msds/Pentene%202-.pdf
https://www.fishersci.co.uk/shop/products/cis-2-pentene-thermo-scientific/10320684
https://www.sigmaaldrich.com/HK/zh/product/aldrich/143766?context=
https://dept.harpercollege.edu/chemistry/msds/Pentene%202-.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Serious Eye Irritation, Category 2 (H319: Causes serious eye irritation)[5][6]

Specific target organ toxicity — Single exposure, Category 3, Respiratory system (H335:

May cause respiratory irritation)[5][6]

Signal Word:Danger[4][5]

Hazard Pictograms:

GHS02 (Flame)[4]

GHS07 (Exclamation Mark)[5]

GHS08 (Health Hazard)[5]

Physical and Chemical Properties
The physical and chemical properties of cis-2-Pentene are summarized in the table below. Its

low flash point and high vapor pressure contribute significantly to its fire hazard.
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Property Value References

Molecular Formula C₅H₁₀ [8]

Molar Mass 70.13 g/mol [5][8]

Appearance Colorless liquid [1][2]

Odor
Disagreeable, hydrocarbon-

like
[1][2]

Melting Point -180 °C [1][2][8][9]

Boiling Point 37 - 38 °C [1][2][8][9]

Density 0.65 g/cm³ (at 20 °C) [4]

Flash Point
-18 °C to -27 °C (-0.4 °F to

-18.4 °F) (closed cup)
[4][5][10]

Vapor Pressure 8.17 psi (at 20 °C) [5][9]

Water Solubility
Not miscible or difficult to mix;

203 mg/kg (at 25 °C)
[2][4][8]

Refractive Index n20/D 1.382 [2][8]

Toxicological Information
Exposure to cis-2-Pentene can lead to various adverse health effects. The primary routes of

occupational exposure are inhalation and dermal contact.[3]
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Toxicological Endpoint Finding References

Acute Toxicity

(Oral/Dermal/Inhalation)

Based on available data, the

classification criteria for acute

toxicity are not met. However,

some sources classify it as

harmful if swallowed.

[4][7][11]

Skin Corrosion/Irritation

Causes skin irritation. The

liquid can degrease the skin,

potentially leading to non-

allergic contact dermatitis.

[6][12][13]

Serious Eye Damage/Irritation Causes serious eye irritation. [6]

Respiratory or Skin

Sensitization

Based on available data, the

classification criteria are not

met.

[4]

Aspiration Hazard

May be fatal if swallowed and

enters airways, with a risk of

chemical pneumonitis.

[5][6][7][13]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory tract

irritation. Inhalation of vapors

may also cause drowsiness,

dizziness, and central nervous

system (CNS) depression.

[6][12][13]

Experimental Protocols:Detailed experimental methodologies for the toxicological studies

summarized above are not typically provided in publicly available Safety Data Sheets. These

protocols are generally maintained by the entities that conducted the testing.

Emergency Procedures and Visualized Workflows
In the event of an emergency involving cis-2-Pentene, prompt and correct actions are crucial.

The following diagrams illustrate the recommended workflows for first aid and fire-fighting.
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Exposure Event

Response by Exposure Route

Medical Attention

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air.
Provide Oxygen or
Artificial Respiration

if needed.

Action

Remove Contaminated Clothing.
Wash with Soap & Water

for at least 15 mins.

Action

Rinse Eyes with Water
for at least 15 mins.

Remove Contact Lenses.

Action

Do NOT Induce Vomiting.
Rinse Mouth with Water.

Action

Seek Immediate
Medical Attention

Immediately Call
Poison Center/Doctor

Click to download full resolution via product page

Caption: First aid response workflow for cis-2-Pentene exposure.
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Fire Detected

Wear Full Protective Gear
and SCBA

Isolate Hazard Area
Remove Ignition Sources

Assess Fire Size

Small Fire

Small

Large Fire

Large

Use Dry Chemical,
CO₂, Powder, or

Water Spray

Use Water Spray, Fog, or
Alcohol-Resistant Foam.

AVOID full water jet.

Cool Fire-Exposed Containers
with Flooding Quantities of Water

Click to download full resolution via product page

Caption: Fire-fighting workflow for incidents involving cis-2-Pentene.

Safe Handling, Storage, and Personal Protection
To minimize risk, strict adherence to handling and storage protocols is necessary, along with

the use of appropriate Personal Protective Equipment (PPE).

Handling:

Use only in a well-ventilated area, preferably within a chemical fume hood.[10][12][14]
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Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[4][12]

Use explosion-proof electrical, ventilating, and lighting equipment.[4][12]

Ground and bond containers during material transfer to prevent static discharge.[4][10]

Avoid contact with skin, eyes, and clothing.[10]

Avoid inhalation of vapor or mist.[6]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances like strong

oxidizing agents.[2][4][8][10]

Keep containers tightly closed.[4][10]

Store in a flammables-designated area.[2]

Required Personal Protective Equipment (PPE)

Equipment Specifications

Safe Handling of cis-2-Pentene

Engineering Controls
(Fume Hood, Ventilation) Eye/Face Protection Skin Protection Respiratory Protection

Chemical Safety Goggles
or Face Shield

Chemical-Resistant Gloves
& Protective Clothing

Approved Respirator
(if ventilation is inadequate)

Click to download full resolution via product page

Caption: Hierarchy of controls and PPE for handling cis-2-Pentene.

Stability and Reactivity
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Reactivity: cis-2-Pentene is more reactive than alkanes. It can undergo exothermic addition

polymerization reactions in the presence of catalysts.[1][2]

Chemical Stability: The substance is stable under recommended storage conditions.[1][2][8]

Conditions to Avoid: Heat, flames, sparks, and all other sources of ignition.[4]

Incompatible Materials: Strong oxidizing agents, strong acids.[1][2][8][13]

Hazardous Decomposition Products: No dangerous decomposition products are known

under normal conditions.[4] Combustion produces carbon oxides.[13]

Disposal Considerations
Disposal of cis-2-Pentene and its containers must be conducted in accordance with all

applicable local, regional, national, and international regulations.[4] The material should be

handled as hazardous waste and disposed of by a licensed chemical destruction plant or

through controlled incineration.[14] Do not allow the product to enter drains or waterways.[4][6]

[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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